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Compound of Interest

Compound Name:
2-Amino-4-hydroxy-8-

methylquinoline

Cat. No.: B3331837 Get Quote

Essential Safety and Handling Guide for 2-
Amino-4-hydroxy-8-methylquinoline
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Amino-4-hydroxy-8-methylquinoline
was not located. The following guidance is a conservative amalgamation of safety data for

structurally similar quinoline derivatives. It is imperative to treat this compound with a high

degree of caution and to handle it in a controlled laboratory environment.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 2-Amino-4-hydroxy-8-
methylquinoline. The procedural, step-by-step guidance is designed to answer specific

operational questions, ensuring safe handling and disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on data for related quinoline compounds, 2-Amino-4-hydroxy-8-methylquinoline
should be considered hazardous. Potential hazards include skin and eye irritation, respiratory

irritation upon inhalation of dust, and potential for toxicity if swallowed or absorbed through the

skin.[1][2][3][4][5][6] The recommended PPE is summarized in the table below.
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Personal Protective

Equipment (PPE)
Specification Purpose

Hand Protection
Impervious gloves (e.g., Nitrile

rubber)

To prevent skin contact and

absorption.[3]

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be necessary for

splash hazards.

To protect eyes from dust

particles and splashes.[3][5]

Skin and Body Protection

Protective work clothing, such

as a lab coat. A fully protective

impervious suit may be

required for large quantities or

spill cleanup.[3]

To prevent skin exposure.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[5]

A particulate filter device (EN

143) is recommended.

To prevent inhalation of dust.

[6]

Operational Plan for Safe Handling
Adherence to a strict operational protocol is crucial to minimize exposure and ensure safety.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Ensure safety showers and eyewash stations are readily accessible.[5]

2. Handling Procedures:

Avoid all personal contact, including inhalation of dust.[1]
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Wear the prescribed PPE at all times.

Avoid generating dust. Use dry clean-up procedures for any minor spills.[1]

Wash hands thoroughly after handling, even if gloves were worn.[6]

Do not eat, drink, or smoke in the handling area.

Keep the container tightly closed when not in use and store in a dry, cool, and well-ventilated

place.[7]

3. First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical advice.[3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention if irritation

persists.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical advice.

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[1]

1. Waste Characterization:
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The waste generated from handling 2-Amino-4-hydroxy-8-methylquinoline should be

considered hazardous chemical waste.

2. Collection and Storage:

Collect waste material in a suitable, labeled, and closed container.[1]

Store waste containers in a designated, secure area away from incompatible materials.

3. Disposal Method:

Dispose of contents and container to an approved waste disposal plant.

Do not allow the product to enter drains or sewage systems.[6]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow for safely handling 2-Amino-4-hydroxy-8-
methylquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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